Disperse Red 207

Specification

• CAS No.: 159131-66-5
• Molecular Formula: C11H14INO
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Molecular Characteristics

Disperse Red 207 is identified through multiple chemical identifiers in the technical literature:

Table 1: Chemical Identification Parameters

Parameter	Value	Source
Color Index	C.I. 617001
CAS Registry Numbers	15958-69-6 / 10114-49-5	/
EINECS	233-313-8
Molecular Formula	C26H30N2O2 / C28H22N2O2	/
Molecular Weight	402.53 / 418.49	/

The chemical is structurally classified as an anthraquinone derivative, specifically 1,5-dicyclohexylamino-9,10-anthraquinone. This structure contributes to its characteristic bluish-red color and excellent stability properties.

Structural Analysis

The molecular structure of Disperse Red 207 features an anthraquinone core with two cyclohexylamine substituents at the 1 and 5 positions. This configuration results in a symmetrical molecule that provides uniform coloration and good dispersion characteristics in appropriate media.

The presence of the cyclohexylamine groups enhances the dye's solubility in non-polar and weakly polar organic solvents, which is critical for its application in various polymer systems and organic matrices.

Physical Properties

Basic Physical Characteristics

Disperse Red 207 presents as a bluish-red powder with the following physical properties:

Table 2: Physical Properties of Disperse Red 207

Property	Value
Appearance	Bluish red powder
Density	1.40 g/cm³
Melting Point	Stable
Residue on 80 mesh	≤5.0%
Water Solubility	≤1.0%
Volatile Matter (105°C)	≤1.0%
Tinting Strength	95-105%

Performance Properties

The dye exhibits exceptional performance characteristics that make it valuable for industrial applications:

Table 3: Performance Properties of Disperse Red 207

Property	Rating	Source
Heat Resistance	300°C / 350°C	/
Light Fastness	7-8 / Excellent	/
Acid Resistance	5
Alkali Resistance	5
Water Resistance	Excellent
Sodium Carbonate (5%) Resistance	Excellent
Hydrochloric acid (5%) Resistance	Excellent

These properties indicate that Disperse Red 207 offers exceptional stability under various environmental conditions, including high temperatures and exposure to light, making it suitable for applications requiring long-term color retention.

Synthesis and Manufacturing

Synthesis Pathway

The primary manufacturing route for Disperse Red 207 involves a condensation reaction:

• Starting materials: 1,5-Dichloroanthracene-9,10-dione and Cyclohexanamine (2 moles)

• Reaction type: Condensation

• Conditions: Typically performed with water as the reaction solvent and sodium hydroxide as an acid-binding agent

The reaction proceeds via nucleophilic aromatic substitution, where the amine groups from cyclohexylamine replace the chlorine atoms on the anthraquinone structure.

Production Considerations

Manufacturing of Disperse Red 207 requires careful control of reaction parameters to ensure product quality and consistency. The condensation reaction must be conducted under appropriate temperature and pH conditions to maximize yield and purity.

Post-synthesis processing typically involves filtering, washing, drying, and milling to achieve the desired particle size distribution, which is critical for the dye's dispersion characteristics in various application media.

Applications and Uses

Industrial Applications

Disperse Red 207 finds utility across multiple industries due to its exceptional stability and coloring properties:

Table 4: Industrial Applications of Disperse Red 207

Application Category	Specific Uses
Plastics and Polymers	Coloring of thermoplastics, resins, and polymers
Textiles	Coloring of polyester stock and synthetic fibers
Pyrotechnics	Component in fireworks for red coloration
Printing	Ingredient in specialized printing inks
Coatings	Used in paints and metal coatings
Specialty Products	Coloring of waxes, oils, lubricants, candles
Fuels	Colorant for fuels and gasoline
Manufacturing	Component in masterbatch production

Value Proposition

The dye is particularly valued for several key attributes:

• High added value in end products

• Exceptional color fastness under challenging conditions

• Superior colorability with high tinting strength

• Color enhancement and brightness in applications

• Compatibility with various organic matrices

Performance Evaluation

Thermal Stability

Disperse Red 207 demonstrates excellent thermal stability, with resistance to temperatures up to 300-350°C. This makes it particularly suitable for high-temperature processing applications such as injection molding of plastics and polymer extrusion.

The high heat resistance also ensures color stability in end products that may be exposed to elevated temperatures during use, such as automotive components and appliance parts.

Light Fastness and Weatherability

With a light fastness rating of 7-8 (on a scale where 8 represents excellent), Disperse Red 207 provides outstanding resistance to fading when exposed to light. This property is crucial for applications where the colored material will be exposed to sunlight or artificial light for extended periods.

Chemical Resistance

The dye exhibits good resistance to various chemical environments, including:

• Acids (resistance level 5)

• Alkalis (resistance level 5)

• Water (excellent resistance)

• Sodium carbonate solution (5%)

• Hydrochloric acid solution (5%)

This chemical stability ensures color retention in products that may be exposed to cleaning agents, environmental pollutants, or chemical processing.

Comparative Analysis

Comparison with Other Disperse Red Dyes

While specific comparative data for Disperse Red 207 versus other disperse red dyes is limited in the available research, the literature does discuss other red disperse dyes such as Disperse Red 60 and Disperse Red 11, which are used in different applications.

Disperse Red 60, for example, is primarily used in textile applications and can form hydrogen bonds with carboxyl groups on nanosphere surfaces in specialized applications. It is manufactured at commercial scale with significant production capacity.

Advantages over Alternative Colorants

Compared to alternative red colorants, Disperse Red 207 offers several advantages:

• Superior heat stability compared to many azo-based red dyes

• Excellent light fastness and weatherability

• Good chemical resistance profile

• Compatibility with multiple polymer systems and organic matrices

Future Research Directions

Based on the analysis of available literature, several promising research directions for Disperse Red 207 include:

• Development of enhanced dispersion techniques for improved incorporation into various matrices

• Investigation of potential synergistic effects when combined with other colorants

• Exploration of modified derivatives with improved environmental profiles

• Evaluation of performance in emerging applications such as 3D printing materials and smart textiles